Cas no 1797025-25-2 (N-(2-(2-fluorophenyl)-2-methoxypropyl)-3,5-dimethylisoxazole-4-sulfonamide)

• Product Name: N-(2-(2-fluorophenyl)-2-methoxypropyl)-3,5-dimethylisoxazole-4-sulfonamide
• CAS No: 1797025-25-2
• MF: C₁₅H₁₉FN₂O₄S
• MW: 342.385766267776
• CID: 6159518
• PubChem ID: 71810666
• Update Time: 2025-06-14

N-(2-(2-fluorophenyl)-2-methoxypropyl)-3,5-dimethylisoxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1797025-25-2
• N-(2-(2-fluorophenyl)-2-methoxypropyl)-3,5-dimethylisoxazole-4-sulfonamide
• N-[2-(2-FLUOROPHENYL)-2-METHOXYPROPYL]-3,5-DIMETHYL-1,2-OXAZOLE-4-SULFONAMIDE
• F6452-0262
• AKOS024568614

• Inchi： 1S/C15H19FN2O4S/c1-10-14(11(2)22-18-10)23(19,20)17-9-15(3,21-4)12-7-5-6-8-13(12)16/h5-8,17H,9H2,1-4H3
• InChI Key： AJUIKDBDNDVUHM-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(NCC(C)(C1C=CC=CC=1F)OC)(=O)=O

Computed Properties

• Exact Mass: 342.10495643g/mol
• Monoisotopic Mass: 342.10495643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on N-(2-(2-fluorophenyl)-2-methoxypropyl)-3,5-dimethylisoxazole-4-sulfonamide

Comprehensive Overview of N-(2-(2-fluorophenyl)-2-methoxypropyl)-3,5-dimethylisoxazole-4-sulfonamide (CAS No. 1797025-25-2)

N-(2-(2-fluorophenyl)-2-methoxypropyl)-3,5-dimethylisoxazole-4-sulfonamide (CAS No. 1797025-25-2) is a specialized sulfonamide derivative with a unique structural framework combining a fluorophenyl moiety and a dimethylisoxazole ring. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted drug design and enzyme inhibition. Its molecular formula, C₁₅H₁₉FN₂O₄S, reflects a balanced hydrophobicity and polarity, making it a candidate for bioavailability optimization in medicinal chemistry.

Recent studies highlight the growing interest in fluorinated compounds like N-(2-(2-fluorophenyl)-2-methoxypropyl)-3,5-dimethylisoxazole-4-sulfonamide, particularly for their role in central nervous system (CNS) drug development. The presence of the fluorine atom enhances metabolic stability and binding affinity, addressing common challenges in blood-brain barrier penetration. Researchers are actively exploring its interactions with GABA receptors and ion channels, aligning with trends in neurological disorder therapeutics.

From a synthetic perspective, this compound exemplifies advancements in heterocyclic chemistry. The isoxazole sulfonamide core is notable for its versatility in structure-activity relationship (SAR) studies. Computational models suggest that the methoxypropyl side chain contributes to conformational flexibility, a hot topic in AI-driven molecular docking simulations. Such features resonate with the pharmaceutical industry's focus on precision medicine and personalized therapeutics.

Environmental and green chemistry considerations are also relevant for CAS No. 1797025-25-2. Modern synthesis protocols emphasize atom economy and catalytic efficiency, reducing waste generation. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Analytical techniques such as HPLC-MS and NMR spectroscopy ensure high purity standards, critical for preclinical research applications.

The compound's patent landscape reveals its potential in treating chronic inflammatory conditions, with several applications filed for COX-2 inhibition derivatives. This connects to broader discussions on non-opioid pain management alternatives, a pressing healthcare priority. Additionally, its logP value (predicted ~2.1) positions it favorably for oral drug formulation, a key metric in ADME/Tox profiling.

In the context of academic research, N-(2-(2-fluorophenyl)-2-methoxypropyl)-3,5-dimethylisoxazole-4-sulfonamide serves as a valuable chemical probe for studying protein-ligand interactions. Its crystalline properties have enabled X-ray diffraction studies, contributing to the Protein Data Bank (PDB) repository. Such data supports the open science movement, facilitating collaborative breakthroughs in structural biology.

Quality control protocols for this compound adhere to ICH guidelines, with strict specifications for residual solvents and heavy metal content. These measures address increasing regulatory scrutiny in API manufacturing, particularly for orphan drug candidates. Stability studies under ICH Q1A conditions confirm its suitability for long-term storage, an essential factor for research supply chains.

Emerging applications in radiopharmaceuticals have been proposed, leveraging the fluorine-18 isotope for PET imaging probes. This intersects with the booming field of theranostics, where molecular diagnostics and therapy converge. Such innovations respond to the demand for non-invasive diagnostics in oncology and neurodegenerative diseases.

From a commercial standpoint, CAS No. 1797025-25-2 is available through specialized fine chemical suppliers with GMP-compliant production facilities. Its pricing reflects the complexity of multi-step synthesis and chiral purity requirements. Procurement strategies often involve just-in-time inventory systems to maintain cost efficiency in drug discovery pipelines.

Future research directions may explore its prodrug derivatives or nanocarrier formulations, addressing challenges in drug delivery systems. The compound's modular structure allows for combinatorial chemistry approaches, keeping it relevant in high-throughput screening platforms. As AI-assisted drug discovery accelerates, such molecules will play pivotal roles in virtual compound libraries and de novo design algorithms.